Nortwistbrendane-ccipo

• CAS RN: 145816-17-7
• Molecular Formula: C13H15Cl2NO3
• Molecular Weight: 304.17 g/mol
• IUPAC Name: 4,7-dichloro-10-oxo-N-propan-2-yl-9-oxatetracyclo[4.4.0.02,5.03,8]decane-4-carboxamide
• InChI: InChI=1S/C13H15Cl2NO3/c1-3(2)16-12(18)13(15)7-5-4-6(7)9(14)10(8(5)13)19-11(4)17/h3-10H,1-2H3,(H,16,18)
• InChI Key: MDOOAEIZNFMDOG-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1(C2C3C1C4C(C2C3C(=O)O4)Cl)Cl
• synonyms: 4,7-dichloro-N-isopropyl-10-oxo-9-oxatetracyclo(4.4.0.0.(2,5).0(3,8))decne-4-carboxamide; nortwistbrendane-CCIPO

Description

Nortwistbrendane-ccipo is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a unique method that involves the combination of different chemical compounds. In

Mechanism Of Action

The mechanism of action of nortwistbrendane-ccipo is not fully understood. However, it is believed to interact with specific biological targets, leading to the inhibition of certain cellular processes. This inhibition can result in the suppression of disease progression, making nortwistbrendane-ccipo a potential therapeutic agent.

Biochemical And Physiological Effects

Nortwistbrendane-ccipo has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of certain cancer cells. Additionally, nortwistbrendane-ccipo has also been found to exhibit anti-inflammatory activity, making it a potential treatment for inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of nortwistbrendane-ccipo is its potent biological activity. This makes it a promising candidate for drug development. Additionally, the compound can be synthesized in high yields and purity, making it readily available for research purposes. However, one of the limitations of nortwistbrendane-ccipo is its complex synthesis method, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for research on nortwistbrendane-ccipo. One potential direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, research could be conducted to explore the potential applications of nortwistbrendane-ccipo in materials science. Finally, studies could be conducted to optimize the synthesis method of nortwistbrendane-ccipo, making it more accessible for research purposes.
Conclusion
Nortwistbrendane-ccipo is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using a unique method and has been found to exhibit potent biological activity against certain diseases. While there are still many unknowns about the compound, future research could lead to the development of more effective therapeutic agents and novel materials.

Synthesis Methods

The synthesis of nortwistbrendane-ccipo involves the combination of two chemical compounds, twist-brendane and ccipo. These compounds are combined in a specific ratio and undergo a reaction that results in the formation of nortwistbrendane-ccipo. The synthesis method has been optimized to ensure high yields and purity of the compound.

Scientific Research Applications

Nortwistbrendane-ccipo has potential applications in various fields of scientific research. One of its main applications is in the field of drug discovery. The compound has been found to exhibit potent biological activity against certain diseases, making it a promising candidate for drug development. Additionally, nortwistbrendane-ccipo has also shown potential in the field of materials science, where it can be used to create novel materials with unique properties.